Cas no 884494-59-1 (3-methyl-6-(trifluoromethyl)-1H-Indole)

• Product Name: 3-methyl-6-(trifluoromethyl)-1H-Indole
• CAS No: 884494-59-1
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• CID: 993068
• PubChem ID: 40418625
• Update Time: 2025-04-20

3-methyl-6-(trifluoromethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(trifluoromethyl)-1H-Indole
• 6-(TRIFLUOROMETHYL)-3-METHYLINDOLE
• 3-methyl-6-trifluoromethyl-1H-indole
• 6-trifluoromethyl-3-methylindole
• AKOS006280292
• SY342717
• DTXSID00654062
• MFCD03095232
• 884494-59-1
• 3-Methyl-6-(trifluoromethyl)indole
• SCHEMBL2972627
• A842591
• ILZTWXURGRBKKI-UHFFFAOYSA-N

• Inchi： 1S/C10H8F3N/c1-6-5-14-9-4-7(10(11,12)13)2-3-8(6)9/h2-5,14H,1H3
• InChI Key： ILZTWXURGRBKKI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C)=CNC=2C=1)(F)F

Computed Properties

• Exact Mass: 199.06100
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79000
• LogP: 3.49510